Cas no 37622-36-9 (ethyl 2-chloroethanecarboximidate)

• Product Name: ethyl 2-chloroethanecarboximidate
• CAS No: 37622-36-9
• MF: C₄H₈ClNO
• MW: 121.565420150757
• MDL: MFCD09751959
• CID: 2119000
• PubChem ID: 193264
• Update Time: 2025-06-08

ethyl 2-chloroethanecarboximidate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloroacetimidate
• 2-chloro-Ethanimidic acid, ethyl ester
• Ethyl chloroacetimidate
• ethyl 2-chloroethanimidate
• ETHYL 2-CHLOROETHANIMIDOATE HYDROCHLORIDE
• ethyl 2-chloro-acetimidate
• 2-Chloro-1-ethoxyethanimine
• VDNWDRKRMWWQFL-UHFFFAOYSA-N
• FCH869919
• Ethanimidic acid, 2-chloro-, ethyl ester
• ethyl 2-chloroacetimidate(Hydrochloride form)
• Ethanimidic acid,2-chloro-, et
• ethyl 2-chloroethanecarboximidate

• MDL： MFCD09751959
• Inchi： 1S/C4H8ClNO/c1-2-7-4(6)3-5/h6H,2-3H2,1H3
• InChI Key： VDNWDRKRMWWQFL-UHFFFAOYSA-N
• SMILES： ClCC(=N)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.7
• Topological Polar Surface Area: 33.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters

Additional information on ethyl 2-chloroethanecarboximidate

Introduction to Ethyl 2-Chloroethanecarboximidate (CAS No. 37622-36-9)

Ethyl 2-chloroethanecarboximidate (CAS No. 37622-36-9) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both a chloro group and an imidate functional group makes it a versatile intermediate in the development of pharmaceuticals and agrochemicals.

The molecular structure of ethyl 2-chloroethanecarboximidate consists of an ethyl ester group attached to a chlorinated imidate moiety. This configuration allows for facile participation in nucleophilic substitution reactions, making it a valuable reagent in the construction of more complex molecules. The compound's reactivity is further enhanced by the electron-withdrawing nature of the imidate group, which influences its behavior in various chemical transformations.

In recent years, there has been growing interest in the use of ethyl 2-chloroethanecarboximidate as a building block in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many pharmacologically active agents, and the ability to efficiently construct these rings is crucial for drug discovery. The imidate functionality in this compound provides a convenient entry point for the formation of nitrogen-containing heterocycles, which are known for their broad spectrum of biological activities.

One of the most notable applications of ethyl 2-chloroethanecarboximidate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of this compound, researchers have developed novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being explored further for their therapeutic potential.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, ethyl 2-chloroethanecarboximidate has been utilized as an intermediate in the synthesis of herbicides and fungicides. The chloro group enhances the lipophilicity of the molecule, which is beneficial for its absorption and translocation within plants. Additionally, the imidate moiety can be modified to introduce other functional groups that improve biological activity and environmental safety.

The synthesis of ethyl 2-chloroethanecarboximidate typically involves the reaction of ethyl chloroacetate with ammonia or an amine source under controlled conditions. This reaction proceeds via nucleophilic addition followed by cyclization to form the imidate ring. Recent advancements in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for industrial-scale production.

In conclusion, ethyl 2-chloroethanecarboximidate (CAS No. 37622-36-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable its use as a versatile intermediate in the synthesis of bioactive molecules, including kinase inhibitors and crop protection agents. As research continues to uncover new applications for this compound, its importance in chemical biology is likely to grow even further.